2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H26N4O3S/c1-32-18-10-8-9-17(15-18)29-24(31)23-22(19-11-4-5-12-20(19)26-23)27-25(29)33-16-21(30)28-13-6-2-3-7-14-28/h4-5,8-12,15,26H,2-3,6-7,13-14,16H2,1H3
• InChI Key: BTSSXTQATVQIJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)N5CCCCCC5
• Molecular Formula: C25H26N4O3S
• Molecular Weight: 462.6 g/mol

Description

2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C25H26N4O3S and its molecular weight is 462.57. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimido[5,4-b]indole Derivatives : Methyl 3-amino-1H-indole-2-carboxylates reacted with aryl isocyanates and isothiocyanates, leading to the formation of 5H-pyrimido[5,4-b]indole derivatives, highlighting the compound's potential in organic synthesis (Shestakov et al., 2009).

• Formation of Pyrimido[4,5-b]indoles : Ethyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-2-carboxylate was used to synthesize 2-oxo-1,2,4,9-tetrahydro-3H-pyrimido[4,5-b]indole derivatives, demonstrating its versatility in generating complex molecular structures (Kaptı et al., 2016).

• Alkylation and Ring Closure Reactions : 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride served as a starting material in diverse alkylation and ring closure reactions, showcasing the compound's role in creating a library of structurally diverse compounds (Roman, 2013).

Potential Biological and Pharmacological Applications

• Affinity for Alpha 1 Adrenoceptors : Some 3-substituted pyrimido[5,4-b]indole-2,4-diones demonstrated significant in vitro alpha 1 adrenoceptor affinity, suggesting potential pharmacological applications (Russo et al., 1991).

• Anticonvulsant Activity : Alkylation of 6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidine-4-one phenacyl bromides and subsequent reaction in DMF/K2CO3 led to the formation of compounds with anticonvulsant activity, highlighting the therapeutic potential of related structures (Severina et al., 2019).

• Antioxidant and Antimicrobial Activity : Thiazolidinone, azetidinone encompassing indolylthienopyrimidines demonstrated promising antioxidant and antimicrobial activities, indicating potential for biomedical applications (Saundane et al., 2012).

• Antiproliferative Activity : The synthesis of 1-(4-(1H-indol-3-yl)-6-(4-methoxyphenyl)pyrimidin-2-yl)hydrazine and its pyrazolo pyrimidine derivatives showed antiproliferative activities, suggesting potential in cancer research (Nassar et al., 2016).